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Compound of Interest

Compound Name: Cy5.5 azide

Cat. No.: B14094845 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the

solubility characteristics of Cy5.5 azide, a near-infrared fluorescent probe essential for

bioconjugation and imaging applications.

Cy5.5 azide is a fluorescent dye widely utilized in life sciences research for the labeling and

detection of biomolecules through "click chemistry." Its near-infrared (NIR) fluorescence

properties make it particularly valuable for in vivo imaging, where it minimizes autofluorescence

from biological tissues. A critical parameter for its effective use is its solubility in various

solvents, which dictates its handling, reaction conditions, and applications. This technical guide

provides a comprehensive overview of the solubility of Cy5.5 azide, supported by quantitative

data, experimental protocols, and a workflow for its application in click chemistry.

Core Physicochemical Properties
Cy5.5 azide is a hydrophobic molecule, a characteristic that significantly influences its

solubility. For applications requiring high aqueous solubility, a sulfonated version, Sulfo-Cy5.5
azide, is available and should be considered.[1][2][3]

Quantitative Solubility Data
The solubility of non-sulfonated Cy5.5 azide has been determined in several common

laboratory solvents. The following table summarizes the available quantitative data for easy

comparison.
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Solvent Solubility Molarity (approx.) Notes

Dimethyl Sulfoxide

(DMSO)
≥70.1 mg/mL[4] >100 mM -

Ethanol (EtOH) ≥46.2 mg/mL[4] >65 mM

Requires sonication to

achieve this

concentration.

Water
1.2 mg/L (1.6 µM)[5]

[6]
1.6 µM

Practically insoluble.

[5][6]

Qualitative Solubility Data
In addition to quantitative data, several sources describe the solubility of Cy5.5 azide in a

qualitative manner. This information is useful for selecting appropriate solvents for stock

solutions and reaction mixtures.

Solvent Solubility Description

Dimethylformamide (DMF) Soluble[5][6][7][8][9][10][11]

Dichloromethane (DCM) / Chloroform Soluble[5][6][7][8]

Methanol (MeOH) Freely Soluble[7][10]

Acetonitrile (ACN) Soluble in conventional organic solvents[1]

Tetrahydrofuran (THF) Soluble in conventional organic solvents[1]

Water Poorly soluble / Practically insoluble[5][6][7]

Experimental Protocols
Protocol for Preparing a Stock Solution of Cy5.5 Azide

This protocol provides a general procedure for dissolving and preparing a stock solution of

Cy5.5 azide for use in labeling reactions.

Materials:
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Cy5.5 azide (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Pipettes

Methodology:

Weighing the Dye: Carefully weigh the desired amount of Cy5.5 azide powder in a

microcentrifuge tube. Perform this step quickly to minimize exposure to atmospheric

moisture, as the dye is hygroscopic.

Adding the Solvent: Add the appropriate volume of anhydrous DMSO to the microcentrifuge

tube to achieve the desired stock solution concentration (e.g., 10 mM). It is recommended to

dissolve the dye in an organic solvent like DMSO first before adding it to an aqueous

reaction mixture.[1]

Dissolution: Vortex the tube thoroughly until the dye is completely dissolved. The solution

should be clear and free of any visible particles. Gentle warming or brief sonication can be

used to aid dissolution if necessary.

Storage: Store the stock solution at -20°C, protected from light and moisture.[4][5][6][7] For

long-term storage, it is advisable to aliquot the stock solution into smaller volumes to avoid

repeated freeze-thaw cycles.

Experimental Workflow: Copper-Catalyzed Azide-
Alkyne Cycloaddition (CuAAC)
The following diagram illustrates a typical experimental workflow for labeling a biomolecule with

Cy5.5 azide using a copper-catalyzed click reaction (CuAAC). This reaction is a cornerstone of

bioconjugation due to its high efficiency and specificity.[11][12]
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Workflow for CuAAC Labeling with Cy5.5 Azide.

Logical Relationship: Solubility and Experimental
Design
The solubility of Cy5.5 azide is a critical factor that dictates the design of labeling experiments.

The diagram below illustrates the logical considerations based on the dye's solubility profile.
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Decision-making based on Cy5.5 Azide solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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